2-Methoxy-3(5 or 6)-isopropylpyrazine

• IUPAC Name: 2-methoxy-3-propan-2-ylpyrazine;2-methoxy-5-propan-2-ylpyrazine;2-methoxy-6-propan-2-ylpyrazine
• InChI: InChI=1S/3C8H12N2O/c1-6(2)7-4-10-8(11-3)5-9-7;1-6(2)7-4-9-5-8(10-7)11-3;1-6(2)7-8(11-3)10-5-4-9-7/h3*4-6H,1-3H3
• InChI Key: MQHZLANELJKBBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=CC(=N1)OC.CC(C)C1=CN=C(C=N1)OC.CC(C)C1=NC=CN=C1OC
• Molecular Formula: C24H36N6O3
• Molecular Weight: 456.6 g/mol

Description

2-Methoxy-3(5 or 6)-isopropylpyrazine is a useful research compound. Its molecular formula is C24H36N6O3 and its molecular weight is 456.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxy-3(5 or 6)-isopropylpyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxy-3(5 or 6)-isopropylpyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Identification in Insect Biochemistry

2-Methoxy-3-isopropylpyrazine is identified as a significant odour component in the beetle Metriorrhynchus rhipidius. It plays a role in the insect's biology and potentially in odour-based Mullerian mimicry (Moore & Brown, 1981).

Influence on Wine Aroma

This compound is notable for its impact on the aroma of wines, particularly red Bordeaux and Loire wines. Its concentration in grapes and wine is influenced by environmental conditions during ripening, affecting the wine's green bell pepper character (Roujou de Boubée, van Leeuwen, & Dubourdieu, 2000).

Role in Wine Flavor

The presence of 2-methoxy-3-(1-methylethyl)pyrazine in wines, specifically its concentration, can significantly contribute to the wine's aroma, suggesting it may come from sources other than grape berries and winemaking processes (Allen, Lacey, & Boyd, 1995).

Location in Grape Bunches

The location and extractability of 2-methoxy-3-isobutylpyrazine in Cabernet Sauvignon grape bunches have been studied. Its concentration primarily in stems and skins influences the wine-making process and the final wine product (Boubée, Cumsille, Pons, & Dubourdieu, 2002).

Synthetic Routes and Characterization

Efficient synthetic routes have been developed for deuterated analogues of 2-methoxy-3-isopropylpyrazines, which are important for further research and applications in food and beverage industries (Gerritsma, Brindle, Jones, & Capretta, 2003).

Determination in Red Wines

Quantitative analysis of methoxypyrazines in red wines has revealed their significant influence on wine flavor, especially in specific grape varieties like Cabernet Sauvignon (Allen, Lacey, & Boyd, 1994).

Presence in Carrot Products

This compound has been detected in various carrot products, indicating its role in the aroma and flavor of these food items (Lund, 1994).

Influence of Environmental Factors

A study on Pseudomonas perolens shows that environmental factors like pH and initial cell density can influence the production of 2-methoxy-3-isopropylpyrazine, which has implications for its use in food sciences (Cheng & Reineccius, 1991).

Berry Methoxypyrazine Concentration Affected by Light Exposure

Light exposure affects the concentration of methoxypyrazines in grapes, with implications for the taste and aroma of the resulting wines (Hashizume & Samuta, 1999).